Cas no 70238-71-0 ((2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one
• CAS No: 70238-71-0
• MF: C₂₂H₂₂N₂O₂
• MW: 346.422285556793
• CID: 6157871
• PubChem ID: 827623
• Update Time: 2025-07-14

(2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one
• (2E,2'E)-1,1'-(piperazine-1,4-diyl)bis(3-phenylprop-2-en-1-one)
• HMS1428N17
• 3-Phenyl-1-[4-(3-phenyl-acryloyl)-piperazin-1-yl]-propenone
• CHEMBL1760352
• (2E)-3-PHENYL-1-{4-[(2E)-3-PHENYLPROP-2-ENOYL]PIPERAZIN-1-YL}PROP-2-EN-1-ONE
• AKOS000488174
• MLS-0472349.0001
• MLS001210758
• WAY-304150
• SCHEMBL16599448
• F1443-6436
• SCHEMBL16599447
• SMR000515904
• (E)-3-phenyl-1-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]prop-2-en-1-one
• IDI1_011338
• 70238-71-0

• Inchi： 1S/C22H22N2O2/c25-21(13-11-19-7-3-1-4-8-19)23-15-17-24(18-16-23)22(26)14-12-20-9-5-2-6-10-20/h1-14H,15-18H2/b13-11+,14-12+
• InChI Key： OQJXEYFQINJMMS-PHEQNACWSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 346.168127949g/mol
• Monoisotopic Mass: 346.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.6Ų

Additional information on (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one

Introduction to (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one (CAS No. 70238-71-0)

The compound (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one, identified by its CAS number 70238-71-0, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its phenyl and piperazine moieties, suggests a multifaceted role in various biochemical pathways and interactions.

In recent years, the study of such complex organic molecules has been revolutionized by advancements in computational chemistry and high-resolution spectroscopy techniques. These tools have enabled researchers to delve deeper into the structural and functional properties of compounds like (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one, providing insights that were previously unattainable. The phenyl groups in this molecule contribute to its hydrophobicity, while the piperazine ring introduces basicity, making it a candidate for interactions with various biological targets.

One of the most compelling aspects of this compound is its potential as a pharmacological agent. The presence of multiple functional groups, including the enone moiety, suggests that it may exhibit a wide range of biological activities. For instance, the enone group is known to participate in Michael addition reactions, which are crucial in many biochemical processes. Additionally, the piperazine ring is a common pharmacophore in drug design, often found in medications targeting central nervous system disorders and infectious diseases.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the three-dimensional structure of molecules at the atomic level. This has led to the development of new computational methods that can predict how a molecule will interact with biological targets. In the case of (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one, these methods have been instrumental in identifying potential binding sites on proteins and other biomolecules. Such information is critical for designing drugs that can modulate biological pathways effectively.

The synthesis of this compound also presents a challenge due to its complex structure. Traditional synthetic routes often require multiple steps and careful optimization to achieve high yields and purity. However, recent advancements in synthetic chemistry have introduced novel methodologies that can streamline the process. For example, transition metal-catalyzed reactions have enabled more efficient transformations, reducing the number of steps needed to synthesize complex molecules like this one.

Another area of interest is the role of this compound in drug discovery pipelines. Given its structural features, it is conceivable that it could serve as an intermediate or building block for more complex drug candidates. The enone group, for instance, can be further functionalized to introduce additional pharmacophores or improve solubility properties. Similarly, the piperazine ring can be modified to enhance binding affinity or selectivity towards specific biological targets.

In vitro studies have begun to explore the potential biological activities of (2E)-3-phenyl-1-{4-(2E)-3-phenylprop-2-enoylpiperazin-1-yl}prop-2-en-1-one. Initial results suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer. These findings are preliminary but promising, warranting further investigation into its therapeutic potential. The ability to modulate these pathways could lead to novel treatments for diseases where current options are limited or non-existent.

The development of new analytical techniques has also played a crucial role in studying this compound. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are particularly useful for characterizing its molecular structure and dynamics. These techniques provide detailed information about the compound's composition and purity, which are essential for ensuring its suitability for further research and development.

In conclusion, (2E)-3-phenyl-1-{4-(2E)-3-phénylpropene-yloxy)piperazine (CAS No. 70238- 71 0) represents a fascinating subject of study in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.